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Compound of Interest

5-Chloro-4-
Compound Name:
methoxysalicylaldehyde

Cat. No.: B1455506

Before selecting a purification strategy, it is essential to understand the physicochemical
properties of the target compound and its likely impurities.

Table 1: Physicochemical Properties of 5-Chloro-4-methoxysalicylaldehyde

Property Value Source
CAS Number 89938-56-7 [1]
Molecular Formula CsH7ClOs3 [2]
Molecular Weight 186.59 g/mol [2]

Typically a solid (e.g., white to
Appearance ] General Knowledge
off-white powder)

Data not widely published;
Melting Point requires experimental

determination.

Soluble in many organic
- solvents like ethanol,
Solubility General Knowledge
methanol, ethyl acetate, DCM.

Sparingly soluble in water.
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Common Impurities in Synthesis

The purity challenges associated with 5-Chloro-4-methoxysalicylaldehyde often stem from
its synthesis. Common synthetic routes can introduce several types of impurities.[3] These can
include:

Starting Materials: Unreacted precursors from the formylation reaction.

e Isomeric Impurities: Formation of other chloro-methoxysalicylaldehyde isomers due to a lack

of complete regioselectivity.[3]

o Oxidation Products: The aldehyde functional group is susceptible to oxidation, especially
upon exposure to air, forming the corresponding 5-chloro-4-methoxy-salicylic acid.[3][4]

e Byproducts from Reagents: Side-products from the specific synthetic reaction used (e.g.,
Vilsmeier-Haack or Reimer-Tiemann reaction).[3][5]

A general workflow for purification is essential for systematically approaching the isolation of

the target compound.
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Oily/amorphous solid
Multiple/close-spotting impurities

Crude 5-Chloro-4-methoxysalicylaldehyde

Initial Purity Assessment (TLC/LCMS)

Crystalline solid
Few, distinct impurities

Technique 1:
Recrystallization

Final Purity Assessment
(TLC, MP, NMR)

Purity Not Met

Impure Product

Re-process with

Purity Confirmed

Pure Product (>98%)

alternative technique

Technique 2:
Column Chromatography

Technique 3:
Bisulfite Adduct Formation

Non-aldehydic impurities
present
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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